Cas no 885277-01-0 (2-Chloro-4-(2,2,2-trifluoro-ethoxy)-pyridine)

• Product name: 2-Chloro-4-(2,2,2-trifluoro-ethoxy)-pyridine
• CAS No: 885277-01-0
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• MDL: MFCD06738668
• CID: 711407
• PubChem ID: 51358479

2-Chloro-4-(2,2,2-trifluoro-ethoxy)-pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(2,2,2-trifluoroethoxy)pyridine
• 2-Chloro-4-(2,2,2-trifluoro-ethoxy)pyridine
• Pyridine,2-chloro-4-(2,2,2-trifluoroethoxy)-
• 2-CHLORO-4-(2,2,2-TRIFLUORO-ETHOXY)-PYRIDINE
• AEIHRRMIARXQBG-UHFFFAOYSA-N
• RB1133
• AB27599
• AK133037
• ST2416694
• Z5262
• 2-Chloro-4-(2,2,2-trifluoroethoxy)-pyridine
• 2-Chloro-4-(2,2,2-trifluoroethoxy)pyridine (ACI)
• DTXSID20679974
• MFCD06738668
• DTXCID80630723
• DB-077697
• AKOS013088652
• 2-Chloro-4-(2 pound not2 pound not2-trifluoroethoxy)pyridine
• CS-0036673
• DS-2944
• SCHEMBL16333809
• 885277-01-0
• 2-Chloro-4-(2,2,2-trifluoro-ethoxy)-pyridine

• MDL： MFCD06738668
• Inchi： 1S/C7H5ClF3NO/c8-6-3-5(1-2-12-6)13-4-7(9,10)11/h1-3H,4H2
• InChI Key： AEIHRRMIARXQBG-UHFFFAOYSA-N
• SMILES： FC(COC1C=C(Cl)N=CC=1)(F)F

Computed Properties

• Exact Mass: 211.00100
• Monoisotopic Mass: 211.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 22.1
• Tautomer Count: nothing

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: 213.6±40.0℃ at 760 mmHg
• Flash Point: No data available
• PSA: 22.12000
• LogP: 2.67610
• Vapor Pressure: No data available

2-Chloro-4-(2,2,2-trifluoro-ethoxy)-pyridine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers